2-(3,4-Dimethoxyphenyl)ethanimidamide
Overview
Description
“2-(3,4-Dimethoxyphenyl)ethanimidamide” is a chemical compound . It is related to the phenethylamine class .
Molecular Structure Analysis
The molecular formula of “2-(3,4-Dimethoxyphenyl)ethanimidamide” is C10H14N2O2 . The InChI code for this compound is 1S/C10H14N2O2.ClH/c1-13-8-4-3-7 (6-10 (11)12)5-9 (8)14-2;/h3-5H,6H2,1-2H3, (H3,11,12);1H .Physical And Chemical Properties Analysis
The compound is a solid . Its molecular weight is 230.69 . The SMILES string representation of the compound is Cl.COc1ccc (CC (N)=N)cc1OC .Scientific Research Applications
Medicine: Alzheimer’s Disease Treatment
“2-(3,4-Dimethoxyphenyl)ethanimidamide” has shown potential in the treatment of Alzheimer’s disease. Research indicates that this compound can bind with alpha7nAChR, a receptor involved in cognitive processes . It has demonstrated neuroprotective effects and the ability to reduce the toxicity caused by beta-amyloid plaques, which are characteristic of Alzheimer’s disease . This suggests its utility in developing medications aimed at improving cognitive functions and memory in patients with this neurodegenerative condition.
Pharmacology: Anti-inflammatory Activity
In the field of pharmacology, “2-(3,4-Dimethoxyphenyl)ethanimidamide” exhibits significant anti-inflammatory activity . This property is crucial for the development of new anti-inflammatory drugs, which can be used to treat a variety of inflammatory conditions, from arthritis to cardiovascular diseases.
Biochemistry: Enzyme Interaction Studies
Biochemically, “2-(3,4-Dimethoxyphenyl)ethanimidamide” can be used to study enzyme interactions due to its structural specificity . It can serve as a substrate or inhibitor in enzymatic assays, helping to elucidate the mechanisms of enzyme function and regulation.
Agriculture: Plant Growth Regulation
Although direct applications in agriculture are not well-documented, compounds similar to “2-(3,4-Dimethoxyphenyl)ethanimidamide” could potentially be used to regulate plant growth . Their role could be in modulating plant hormones or protecting crops from diseases by enhancing their natural defense mechanisms.
Safety and Hazards
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)ethanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-13-8-4-3-7(6-10(11)12)5-9(8)14-2/h3-5H,6H2,1-2H3,(H3,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVUXCWDICCCZHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=N)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50400076 |
Source
|
| Record name | 2-(3,4-dimethoxyphenyl)ethanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50400076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
757878-04-9 |
Source
|
| Record name | 2-(3,4-dimethoxyphenyl)ethanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50400076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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